
Tetrafluoropropanol
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Description
Tetrafluoropropanol is a useful research compound. Its molecular formula is C3H4F4O and its molecular weight is 132.06 g/mol. The purity is usually 95%.
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Scientific Research Applications
Textile Industry
Water Repellent Agents
- Tetrafluoropropanol is utilized in the synthesis of fluorocarbon-based water repellent agents for textiles. This application is crucial for enhancing the water resistance of cotton fabrics, making it valuable for clothing and outdoor gear industries .
Electronics Industry
Dye Solvent
- It serves as a solvent in the production of CD-R(W) and DVD-R(W) media. The compound's properties allow it to dissolve dyes effectively, contributing to the quality of optical media .
Cleaning Agent
- This compound is employed as a cleaning agent in the electronics industry due to its effectiveness in removing contaminants without leaving residues .
Environmental Applications
Desorption Studies
- Research has demonstrated the use of supercritical carbon dioxide for desorbing this compound from activated carbon. This method enhances the efficiency of recovering this compound from contaminated sources, showcasing its potential in environmental remediation .
UV Oxidation
- A novel three-phase fluidized bed reactor has been investigated for the mineralization and defluoridation of this compound through UV oxidation. This process highlights its significance in wastewater treatment technologies .
Pharmaceutical Applications
Intermediate in Synthesis
- This compound acts as an essential intermediate in the synthesis of various pharmaceuticals, particularly those requiring fluorinated moieties for enhanced metabolic stability and bioavailability. Its unique structure allows it to participate in complex organic reactions.
Research and Development
Solvent for Polymer Studies
- It is widely used as a solvent in studies related to polymer chemistry, particularly in evaluating the intrinsic viscosity of stereoregular poly(methyl methacrylate) solutions .
Data Table: Summary of Applications
Application Area | Specific Use | Benefits/Notes |
---|---|---|
Textile Industry | Water repellent agents | Enhances water resistance for fabrics |
Electronics Industry | Dye solvent | Essential for quality optical media |
Cleaning agent | Effective removal of contaminants | |
Environmental Science | Desorption studies | Improves recovery from contaminated sources |
UV oxidation | Potential for wastewater treatment | |
Pharmaceutical | Intermediate in drug synthesis | Enhances metabolic stability and bioavailability |
Research & Development | Solvent for polymer studies | Useful in evaluating polymer properties |
Case Study 1: Textile Treatment
Zhao et al. (2012) explored the efficacy of this compound-derived fluorocarbon agents in providing water repellency to cotton fabrics. The study demonstrated significant improvements in water resistance compared to untreated fabrics.
Case Study 2: Environmental Remediation
A study published in Environmental Science & Technology investigated the desorption of this compound from activated carbon using supercritical carbon dioxide. Results indicated that this method could effectively recover this compound while minimizing environmental impact .
Case Study 3: Pharmaceutical Synthesis
Research highlighted this compound's role as a solvent and reagent in synthesizing fluorinated pharmaceuticals. Its unique properties facilitate reactions that are crucial for developing new therapeutic agents.
Properties
CAS No. |
28106-65-2 |
---|---|
Molecular Formula |
C3H4F4O |
Molecular Weight |
132.06 g/mol |
IUPAC Name |
1,1,2,2-tetrafluoropropan-1-ol |
InChI |
InChI=1S/C3H4F4O/c1-2(4,5)3(6,7)8/h8H,1H3 |
InChI Key |
CSUFEOXMCRPQBB-UHFFFAOYSA-N |
Canonical SMILES |
CC(C(O)(F)F)(F)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.